1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-thiophen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C13H18N4O4S3/c1-10-13(11(2)15-14-10)24(20,21)17-7-5-16(6-8-17)23(18,19)12-4-3-9-22-12/h3-4,9H,5-8H2,1-2H3,(H,14,15)
• InChI Key: MJDKOKLLVSHJKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C13H18N4O4S3
• Molecular Weight: 390.5 g/mol

Description

1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine has been studied for its potential applications in various scientific fields. In medicine, this compound has shown promising results as a potential anti-cancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, this compound has been investigated for its potential use as a treatment for Alzheimer's disease, with studies showing that it can inhibit the formation of amyloid-beta peptides, which are known to contribute to the development of this disease.
In agriculture, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine has been studied for its potential use as a herbicide, with studies demonstrating its ability to inhibit the growth of various weed species. Furthermore, this compound has been investigated for its potential use as a pesticide, with studies showing that it has insecticidal and acaricidal properties.
In environmental science, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine has been studied for its potential use as a water treatment agent, with studies demonstrating its ability to remove heavy metals from contaminated water sources.

Mechanism of Action

The mechanism of action of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine varies depending on its application. In medicine, this compound is believed to induce apoptosis in cancer cells by activating the caspase pathway, which leads to cell death. Additionally, this compound is believed to inhibit the formation of amyloid-beta peptides in Alzheimer's disease by preventing the aggregation of these peptides.
In agriculture, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine is believed to inhibit the growth of weed species by interfering with their photosynthetic processes. Furthermore, this compound is believed to have insecticidal and acaricidal properties by disrupting the nervous systems of insects and mites.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine vary depending on its application. In medicine, this compound has been shown to induce apoptosis in cancer cells and inhibit the formation of amyloid-beta peptides in Alzheimer's disease. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
In agriculture, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine has been shown to inhibit the growth of weed species and have insecticidal and acaricidal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine in lab experiments include its potential applications in various scientific fields, its ability to induce apoptosis in cancer cells, and its insecticidal and acaricidal properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine. In medicine, further research is needed to fully understand its potential as an anti-cancer agent and treatment for Alzheimer's disease. Additionally, this compound could be investigated for its potential use as a treatment for other diseases, such as Parkinson's disease.
In agriculture, further research is needed to fully understand the mechanism of action of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine as a herbicide and pesticide. Additionally, this compound could be investigated for its potential use as a fertilizer or growth promoter.
In environmental science, further research is needed to fully understand the potential of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine as a water treatment agent and its ability to remove heavy metals from contaminated water sources. Additionally, this compound could be investigated for its potential use in other environmental applications, such as soil remediation.
Conclusion:
1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(2-thienylsulfonyl)piperazine is a chemical compound that has shown promising results in various scientific fields, including medicine, agriculture, and environmental science. Its potential applications as an anti-cancer agent, treatment for Alzheimer's disease, herbicide, pesticide, and water treatment agent make it a compound of significant interest for future research. However, further research is needed to fully understand its mechanism of action and potential applications.